Cas no 2248314-51-2 (3-(Difluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylic acid
• CAS No: 2248314-51-2
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 6183573
• PubChem ID: 137938384
• Update Time: 2025-06-14

3-(Difluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6509863
• 3-(Difluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylic acid
• 2248314-51-2
• 3-(difluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid

• Inchi： 1S/C9H10F2N2O2/c10-8(11)7-6(9(14)15)12-5-3-1-2-4-13(5)7/h8H,1-4H2,(H,14,15)
• InChI Key： OVIAPNULSFUFNJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)N=C2CCCCN21)F

Computed Properties

• Exact Mass: 216.07103389g/mol
• Monoisotopic Mass: 216.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(Difluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylic acid

Comprehensive Overview of 3-(Difluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 2248314-51-2)

3-(Difluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 2248314-51-2) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the imidazo[1,2-a]pyridine class, a scaffold known for its versatility in drug discovery. The presence of a difluoromethyl group enhances its metabolic stability and bioavailability, making it a promising candidate for further development.

In recent years, the demand for fluorinated compounds like 3-(Difluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylic acid has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in its potential as a bioisostere for carboxylic acids, which can improve drug-like properties. The compound's tetrahydroimidazo[1,2-a]pyridine core is also being explored for its role in modulating biological targets, such as kinases and GPCRs, which are critical in treating diseases like cancer and inflammation.

The synthesis of 3-(Difluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylic acid involves multi-step organic reactions, including cyclization and fluorination. Its CAS No. 2248314-51-2 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. The compound's carboxylic acid functionality allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties.

From an environmental perspective, the difluoromethyl group in 3-(Difluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylic acid is considered advantageous due to its lower environmental persistence compared to some other halogenated compounds. This aligns with the growing trend of developing sustainable fluorochemicals that minimize ecological impact. Additionally, the compound's potential applications in agrochemicals are being investigated, particularly in the development of novel pesticides with improved efficacy and safety profiles.

In the context of AI-driven drug discovery, 3-(Difluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylic acid has been featured in computational studies predicting its interactions with biological targets. Machine learning models are increasingly used to optimize such compounds, reducing the time and cost associated with traditional drug development. This synergy between synthetic chemistry and artificial intelligence is a hot topic in modern research.

For researchers seeking high-purity reference standards, CAS No. 2248314-51-2 is available from specialized suppliers. Its characterization data, including NMR and HPLC profiles, are essential for quality control in both academic and industrial settings. The compound's stability under various conditions is also a subject of ongoing study, particularly for its use in formulation development.

In summary, 3-(Difluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylic acid represents a compelling example of how fluorinated heterocycles can address contemporary challenges in drug and agrochemical design. Its structural versatility, combined with the growing emphasis on sustainable chemistry and computational optimization, positions it as a valuable tool for future innovations.